Cas no 21872-70-8 (2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide)

• Product Name: 2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide
• CAS No: 21872-70-8
• MF: C₆H₃BCl₂F₄N₂
• MW: 260.812032938004
• MDL: MFCD01656969
• CID: 51889
• PubChem ID: 2762422
• Update Time: 2025-10-29

2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorobenzenediazonium tetrafluoroborate
• 2,4-DICHLOROBENZENEDIZONIUM
• 2,4,5-TRIMETHYLBENZYLMAGNESIUM CHLORIDE
• 2,4-Dichlorobenzenediazonium fluoroborate
• 2,4-dichloro-benzenediazonium,tetrafluoroborate
• 2,4-Dichlorobenzenedizonium tetrafluoroborate
• 2,4-Dichlorobenzenediazonium BF4
• Benzenediazonium, 2,4-dichloro-, tetrafluoroborate (1-)
• Benzenediazonium, 2,4-dichloro-, tetrafluoroborate(1-)
• Nsc191869
• 2,4-DICHLOROBENZENEDIAZONIUMTETRAFLUOROBORATE
• 2,4-dichlorobenzenediazoniumfluoroborate
• 2,4-dichloro-benzenediazoniutetrafluoroborate(1-)
• 2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide
• 21872-70-8
• SCHEMBL638667
• 2,4-dichlorobenzenediazonium;tetrafluoroborate
• HY-D0898
• FT-0610042
• CS-0015220
• 2, 4-dichlorobenzenediazonium;tetrafluoroborate
• AS-19587
• 5-Bromo-4-chloro-1H-indol-2-yl (6R)-5-acetamido-3,5-dideoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-?-L-threo-hex-2-ulopyranosidonic acid
• AKOS017547894
• J-200335
• MFCD01656969

• MDL： MFCD01656969
• Inchi： 1S/C6H3Cl2N2.BF4/c7-4-1-2-6(10-9)5(8)3-4;2-1(3,4)5/h1-3H;/q+1;-1
• InChI Key： WZSTVAYXFYACGJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[N+]#N)Cl.F[B-](F)(F)F

Computed Properties

• Exact Mass: 259.97000
• Monoisotopic Mass: 259.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 28.15000
• LogP: 4.77798

2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-dichlorobenzene-1-diazonium, tetrafluoroboranuide

Introduction to 2,4-Dichlorobenzene-1-Diazonium, Tetrafluoroborate (CAS No. 21872-70-8)

2,4-Dichlorobenzene-1-diazonium, tetrafluoroborate (CAS No. 21872-70-8) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is a diazonium salt, characterized by its unique chemical structure and reactivity. The diazonium group (–N₂⁺) is a key functional group that imparts distinctive properties to the molecule, making it a valuable intermediate in various synthetic pathways.

The chemical formula of 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate is C₆H₃Cl₂N₂⁺.BF₄^-. The presence of the diazonium group and the tetrafluoroborate anion (BF₄^-) contributes to its stability and reactivity. The diazonium group is highly reactive and can participate in a variety of chemical reactions, including substitution, coupling, and reduction reactions. These properties make it a versatile reagent in organic synthesis.

In recent years, the use of diazonium salts like 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate has gained attention in the development of new materials and pharmaceuticals. For instance, diazonium salts have been utilized in the synthesis of conductive polymers and as precursors for the formation of azo compounds, which are widely used in dyes and pigments. Additionally, the reactivity of diazonium salts has been harnessed in the development of novel drug delivery systems and targeted therapies.

The stability and reactivity of 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate have been extensively studied. Research has shown that the compound can be synthesized through the reaction of 2,4-dichloroaniline with nitrous acid in the presence of a tetrafluoroboric acid catalyst. This synthetic route provides a reliable method for producing high-purity diazonium salts suitable for various applications.

In medicinal chemistry, diazonium salts have shown promise as intermediates in the synthesis of bioactive molecules. For example, diazonium salts can be used to introduce azide or amine functionalities into target molecules through click chemistry reactions. These reactions are known for their high efficiency and selectivity, making them valuable tools in drug discovery and development.

The physical properties of 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate, such as its solubility and thermal stability, are also important considerations for its use in various applications. The compound is generally soluble in polar solvents like water and ethanol but may have limited solubility in non-polar solvents. Its thermal stability is influenced by the presence of the diazonium group and the tetrafluoroborate anion.

Safety is a critical aspect when handling any chemical compound. While specific safety data for 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate may vary depending on its form and concentration, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

In conclusion, 2,4-dichlorobenzene-1-diazonium, tetrafluoroborate (CAS No. 21872-70-8) is a versatile compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical structure and reactivity make it an important intermediate in various synthetic pathways. Ongoing research continues to explore new uses for this compound in materials science and pharmaceutical development.